Cas no 119-72-2 (4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid)
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid is a sulfonated stilbene derivative primarily used as an intermediate in the synthesis of optical brighteners and dyes. Its disulfonic acid groups enhance water solubility, making it suitable for aqueous-phase reactions. The nitro and amino functional groups provide reactive sites for further chemical modifications, enabling its use in producing high-value fluorescent whitening agents. This compound exhibits strong UV absorption properties, contributing to its effectiveness in light-stabilizing applications. Its structural stability and compatibility with industrial processes make it a preferred choice for manufacturers seeking consistent performance in dye and polymer additive formulations. The product is typically supplied as a high-purity solid to ensure reliable reactivity in downstream applications.
119-72-2 structure
Product Name:4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid
CAS No:119-72-2
MF:C14H12N2O8S2
MW:400.383681297302
MDL:MFCD00035915
CID:35924
PubChem ID:5473847
Update Time:2025-06-07
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4'-nitrostilbene-2,2-disulfonic acid
- 4-Nitro-4-aminostilbene-2,2-disulfonic acid
- 4-Amino-4'-nitrostilbene-2,2'-disulfonic acid
- 4-Nitro-4'-aminostilbene-2,2'-disulfonic acid
- 4-Amino-4'-nitro-stilben-2,2'-disulfonsaeure
- 4-amino-4'-nitro-stilbene-2,2'-disulfonic acid
- 4-amino-4'-nitrostilbene-2,2'-disulphonic acid
- 4-nitro-4' aminostibene-2',2" disulphonic acid
- 4-nitro-4'-aminostilbene-2,2'-disulphonic acid
- ANSDACID
- NASDA
- Semi DAS
- 5-Amino-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-benzenesulfonic acid
- 4-amino-4’-nitro-2’-stilbenedisulfonicacid
- 4-amino-4’-nitro-2,2’-stilbenedisulfonicacid
- kyselina4-nitro-4’-aminostilben-2,2’-disulfonova
- kyselina4-amino-4’-nitrostilben-2,2’-disulfonova
- W-109441
- 4-AMINO-4'-NITRO-2,2'-STILBENEDISULPHONIC ACID
- CS-0206956
- Kyselina 4-nitro-4'-aminostilben-2,2'-disulfonova
- 119-72-2
- 4-Amino-4'-nitro-2,2'-stilbenedisulfonic acid
- 4-nitro-4,-amino stibene-2,2,-disulfonic acid
- 4-Amino-4'-nitrostilbene-2,2'-disulfonic acid, tech. 80%
- SCHEMBL1536241
- 5-AMINO-2-(2-(4-NITRO-2-SULPHOPHENYL)VINYL)BENZENESULFONIC ACID
- P8NM345BG9
- Benzenesulfonic acid, 5-amino-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-
- 5-amino-2-[(E)-2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid
- BENZENESULPHONIC ACID, 5-AMINO-2-(2-(4-NITRO-2-SULFOPHENYL)ETHENYL)-
- AKOS024387392
- (E)-5-Amino-2-(4-nitro-2-sulfostyryl)benzenesulfonic acid
- Benzenesulfonic acid, 5-amino-2-(2-(4-nitro-2-sulfophenyl)ethenyl)-
- NSC659760
- Kyselina 4-amino-4'-nitrostilben-2,2'-disulfonova [Czech]
- BRN 3498785
- 5-amino-2-[2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid
- 0-14-00-00798 (Beilstein Handbook Reference)
- Kyselina 4-amino-4'-nitrostilben-2,2'-disulfonova
- 5-Amino-2-[2-(4-nitro-2-sulphophenyl)vinyl]benzenesulphonic acid
- MFCD00035915
- 5-Amino-2-(2-(4-nitro-2-sulphophenyl)vinyl)benzenesulphonic acid
- Kyselina 4-nitro-4'-aminostilben-2,2'-disulfonova [Czech]
- EINECS 204-346-5
- 5-amino-2-[(E)-2-(4-nitro-2-sulfo-phenyl)vinyl]benzenesulfonic acid
- 2,2'-Stilbenedisulfonic acid, 4-amino-4'-nitro-
- 4-Nitro-4-aminostilbene-2,2-disulfonic acid disodium salt
- UNII-P8NM345BG9
- 2,2'-STILBENEDISULPHONIC ACID, 4-AMINO-4'-NITRO-
- Benzenesulfonic acid, 5-amino-2-[(E)-2-(4-nitro-2-sulfophenyl)ethenyl]-
- 6634-82-8
- GHBWBMDGBCKAQU-OWOJBTEDSA-N
- 5-Amino-2-[(e)-2-(4-nitro-2-sulfophenyl)vinyl]benzenesulfonic acid
- DB-229316
- DTXSID6059493
- DTXCID4033471
- 4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid
-
- MDL: MFCD00035915
- Inchi: 1S/C14H12N2O8S2/c15-11-5-3-9(13(7-11)25(19,20)21)1-2-10-4-6-12(16(17)18)8-14(10)26(22,23)24/h1-8H,15H2,(H,19,20,21)(H,22,23,24)/b2-1+
- InChI Key: GHBWBMDGBCKAQU-OWOJBTEDSA-N
- SMILES: S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)O)N)[N+](=O)[O-])(=O)(=O)O
Computed Properties
- Exact Mass: 400.00400
- Monoisotopic Mass: 400.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -2
- XLogP3: 0.7
- Topological Polar Surface Area: 184
Experimental Properties
- Color/Form: Brown powder
- Density: 1.5746 (rough estimate)
- Melting Point: >300°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.6900 (estimate)
- Water Partition Coefficient: Soluble in water.
- PSA: 197.34000
- LogP: 5.10680
- FEMA: 2978
- Solubility: Not determined
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid Security Information
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36/37/39
- RTECS:WJ6100000
- Safety Term:S26-S36/37/39
- Risk Phrases:R20/21/22; R36/37/38
- TSCA:Yes
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid Customs Data
- HS CODE:2921420090
- Customs Data:
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-PT964-200mg |
4-Amino-4'-nitrostilbene-2,2'-disulfonic acid |
119-72-2 | tech. 80% | 200mg |
¥292.0 | 2022-02-28 | |
| abcr | AB131459-1 g |
4-Amino-4'-nitrostilbene-2,2'-disulfonic acid, tech. 80%; . |
119-72-2 | 1 g |
€71.30 | 2023-07-20 | ||
| abcr | AB131459-5 g |
4-Amino-4'-nitrostilbene-2,2'-disulfonic acid, tech. 80%; . |
119-72-2 | 5 g |
€176.00 | 2023-07-20 | ||
| TRC | N926210-10mg |
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid |
119-72-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N926210-50mg |
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid |
119-72-2 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N926210-100mg |
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid |
119-72-2 | 100mg |
$ 80.00 | 2022-06-03 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21467-1g |
4-Amino-4'-nitrostilbene-2,2'-disulfonic acid, tech. 80% |
119-72-2 | 2'-disulfonic acid tech. 80% | 1g |
29.50 | 2021-05-24 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B21467-5g |
4-Amino-4'-nitrostilbene-2,2'-disulfonic acid, tech. 80% |
119-72-2 | 2'-disulfonic acid tech. 80% | 5g |
112.00 | 2021-05-24 | |
| eNovation Chemicals LLC | K44600-25g |
4-Nitro-4-aminostilbene-2,2-disulfonicacid |
119-72-2 | 95% | 25g |
$1380 | 2024-06-09 | |
| eNovation Chemicals LLC | K44600-50g |
4-Nitro-4-aminostilbene-2,2-disulfonicacid |
119-72-2 | 95% | 50g |
$1850 | 2024-06-09 |
4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid Related Literature
-
Michael D. Weber,Marta Viciano-Chumillas,Donatella Armentano,Joan Cano,Rubén D. Costa Dalton Trans. 2017 46 6312
-
Qian Zhang,Minjie Wu,Jian Li,Kimiyoshi Naito,Xiaoyan Yu,Qingxin Zhang New J. Chem. 2022 46 2918
-
3. 1,2-Oxazine chemistry. Part 6. Conformational analysis of cyclohexene and a heterocyclic analogue by 13C nuclear magnetic resonance spectroscopyHenryk Labaziewicz,Frank G. Riddell,Brian G. Sayer J. Chem. Soc. Perkin Trans. 2 1977 619
-
4. Synthesis of a new heteronuclear gold–cobalt cluster. Preparation and X-ray structure determination of tetrakis (triphenylphosphine)-bis(tetracarbonylcobalt)hexagoldJan W. A. van der Velden,Jan J. Bour,Bert F. Otterloo,Wil P. Bosman,Jan H. Noordik J. Chem. Soc. Chem. Commun. 1981 583
-
5. Modelling the photosynthetic water oxidation centre: synthesis, structure, and magnetic properties of [Mn4O2(OAc)7(biphy)2ClO4]·3H2O (bipy = 2,2′-bipyridine)John B. Vincent,Cheryl Christmas,John C. Huffman,George Christou,Hsiu-Rong Chang,David N. Hendrickson J. Chem. Soc. Chem. Commun. 1987 236
119-72-2 (4-Nitro-4'-aminostilbene-2,2'-disulfonic Acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk